Cas no 1170638-48-8 (2-Chloro-n-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride)

• Product Name: 2-Chloro-n-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride
• CAS No: 1170638-48-8
• MF: C₁₂H₁₈Cl₂N₂O
• MW: 277.1901
• MDL: MFCD08447129
• CID: 842692
• PubChem ID: 20847994
• Update Time: 2025-11-02

2-Chloro-n-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[2-(DIMETHYLAMINO)-2-PHENYLETHYL]ACETAMIDE HYDROCHLORIDE
• 2-Chloro-N-(2-(dimethylamino)-2-phenylethyl)acetamide hydrochloride
• NE13917
• CS-0220958
• EN300-07981
• G37939
• J-509116
• 2-Chloro-N-(2-(dimethylamino)-2-phenylethyl)acetamidehydrochloride
• 1170638-48-8
• 2-chloro-N-[2-(dimethylamino)-2-phenylethyl]acetamide;hydrochloride
• 2-Chloro-n-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride

• MDL： MFCD08447129
• Inchi： 1S/C12H17ClN2O.ClH/c1-15(2)11(9-14-12(16)8-13)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3,(H,14,16);1H
• InChI Key： DDHDPOHVQSEZGB-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O.Cl[H]

Computed Properties

• Exact Mass: 276.0796186g/mol
• Monoisotopic Mass: 276.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Chloro-n-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride

Research Brief on 2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride (CAS: 1170638-48-8)

2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride (CAS: 1170638-48-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have focused on its potential pharmacological properties, including its role as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug discovery.

The compound, with its unique structural features, has been investigated for its interactions with various biological targets. Recent publications have explored its potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The dimethylamino and phenylethyl moieties suggest possible affinity for receptors such as dopamine or serotonin receptors, which are critical in the treatment of psychiatric and neurological conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated derivatives of 2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride for their binding affinities to G-protein-coupled receptors (GPCRs). The results indicated moderate to high affinity for specific receptor subtypes, suggesting its utility as a scaffold for further optimization. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential use in vivo.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in inhibiting enzyme activity. The researchers found that 2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride exhibited inhibitory effects on certain kinases involved in inflammatory pathways. This finding opens new avenues for its application in the development of anti-inflammatory drugs, particularly for chronic inflammatory diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride have been reported. A 2024 patent application detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is crucial for ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, 2-Chloro-N-2-(dimethylamino)-2-phenylethylacetamide Hydrochloride (CAS: 1170638-48-8) represents a promising candidate in drug discovery, with potential applications spanning CNS disorders, inflammation, and beyond. Continued research into its pharmacological profile and optimization of its derivatives will be essential to fully realize its therapeutic potential. Future studies should focus on in vivo efficacy and safety assessments to advance this compound toward clinical development.